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This technical guide provides a comprehensive overview of 6-Methylheptan-3-ol, a secondary
alcohol with applications in the fragrance industry. The document details its discovery and
history, physicochemical properties, spectroscopic data, synthesis methodologies, and safety
information, tailored for researchers, scientists, and drug development professionals.

Introduction and History

6-Methylheptan-3-ol, a secondary alcohol, has a history intertwined with the development of
synthetic organic chemistry, particularly the advent of powerful carbon-carbon bond-forming
reactions. While a singular "discovery" event for this specific molecule is not prominently
documented, its synthesis is a classic example of well-established chemical principles. The
primary methods for its preparation, the Grignard reaction and the hydrogenation of a ketone,
represent major advancements in organic synthesis.

The Grignard reaction, discovered in 1900 by Frangois Auguste Victor Grignard, revolutionized
the formation of alcohols by providing a robust method for creating carbon-carbon bonds
through the addition of an organomagnesium halide to a carbonyl compound.[1][2] The
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synthesis of 6-Methylheptan-3-ol from an isopentyl Grignard reagent and propionaldehyde is a

direct application of this Nobel Prize-winning work.[1]

The alternative synthesis route, involving the hydrogenation of ethyl isoamyl ketone, relies on

catalytic reduction, a cornerstone of industrial organic chemistry. This method highlights the

transformation of a carbonyl group into a hydroxyl group, a fundamental reaction in the

synthesis of alcohols.

Physicochemical and Spectroscopic Data

The physical, chemical, and spectroscopic properties of 6-Methylheptan-3-ol are summarized

below.

hvsicochemical .

Property Value Source
Molecular Formula C8H180 [3]
Molecular Weight 130.23 g/mol [3114]
CAS Number 18720-66-6 [3]14][5]
IUPAC Name 6-methylheptan-3-ol [3]
6-Methyl-3-heptanol, 2-Methyl-
Synonyms 5-heptanol, [6]
Ethylisoamylcarbinol
Appearance Colorless liquid [6]
Boiling Point 167-169 °C [41[6]
Melting Point -61 °C [6]
Density 0.82 g/cm?3 [6]
Flash Point 63.91 - 64.44 °C [4]

Water Solubility

Very slightly soluble

[6]

logP

2.4 - 2.565

[4]16]
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Spectroscopic Data

Spectroscopy Data Source
1H NMR Spectrum available [31[7]
13C NMR Spectrum available [3]

Spectrum available (m/z peaks
Mass Spectrometry [3][5]
at 55, among others)

Infrared (IR) Spectroscopy Spectrum available [3]

Synthesis of 6-Methylheptan-3-ol

There are two primary methods for the synthesis of 6-Methylheptan-3-ol: the Grignard
reaction and the hydrogenation of ethyl isoamyl ketone.

Grignard Reaction

The Grignard synthesis of 6-Methylheptan-3-ol involves the reaction of isopentylmagnesium
bromide with propionaldehyde.

Materials:

e Magnesium turnings

 lodine crystal (optional, as initiator)

e 1-bromo-3-methylbutane (isopentyl bromide)
e Anhydrous diethyl ether

» Propionaldehyde

e 10% Hydrochloric acid

e 5% Sodium hydroxide solution

e Anhydrous magnesium sulfate
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Procedure:

» Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings and a
crystal of iodine. Add a small amount of a solution of 1-bromo-3-methylbutane in anhydrous
diethyl ether to initiate the reaction. Once the reaction begins, add the remaining 1-bromo-3-
methylbutane solution dropwise to maintain a gentle reflux. After the addition is complete,
reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard
reagent.

» Reaction with Propionaldehyde: Cool the Grignard reagent solution in an ice bath. Add a
solution of propionaldehyde in anhydrous diethyl ether dropwise from the addition funnel with
vigorous stirring. After the addition is complete, stir the reaction mixture at room temperature
for one hour.

o Work-up: Carefully pour the reaction mixture over a mixture of crushed ice and 10%
hydrochloric acid to quench the reaction and dissolve the magnesium salts. Separate the
ether layer and wash it with 5% sodium hydroxide solution, followed by water.

 Purification: Dry the ether layer over anhydrous magnesium sulfate, filter, and remove the
diethyl ether by rotary evaporation. The crude 6-Methylheptan-3-ol can then be purified by
distillation.
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Grignard Synthesis Workflow for 6-Methylheptan-3-ol.
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Hydrogenation of Ethyl Isoamyl Ketone

This industrial method involves the catalytic hydrogenation of ethyl isoamyl ketone to produce
6-Methylheptan-3-ol.[6]

General Procedure: Ethyl isoamyl ketone is subjected to hydrogenation in the presence of a
suitable catalyst, such as a noble metal catalyst (e.g., palladium on carbon) or a nickel-based
catalyst, under a hydrogen atmosphere. The reaction is typically carried out in a solvent at
elevated temperature and pressure. After the reaction is complete, the catalyst is filtered off,
and the product is purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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